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Compound of Interest

Compound Name: Hexadecamethylheptasiloxane

Cat. No.: B038720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Hexadecamethylheptasiloxane, a

linear siloxane compound with growing interest in various scientific and industrial applications,

including its potential use in drug development. This document outlines its commercial

availability, the different purity grades offered by suppliers, and the analytical methodologies

used to determine its purity.

Commercial Suppliers
Hexadecamethylheptasiloxane is available from a range of chemical suppliers catering to

research and industrial needs. The following table summarizes some of the key commercial

suppliers.
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Supplier Location
Contact
Information

Notes

Smolecule - -
Offers a 95% purity

grade.[1]

ChemicalBook - -

Lists multiple

suppliers for the

compound.[2]

ChemBK - -

Provides a list of

suppliers, including

Shanghai Macklin

Biochemical Co., Ltd.

[3]

Veeprho Life Sciences UK, USA --INVALID-LINK--

Characterized

reference material

compliant with USP,

EMA, JP, and BP

standards. Plays a

role in ANDA and NDA

for Simeticone.[4]

CHEMLYTE

SOLUTIONS CO.,LTD
China -

Manufactory offering

industrial grade

Hexadecamethylhepta

siloxane.[5]

Alfa Chemistry - -

Offers the compound

for

experimental/research

use.[6]

CymitQuimica - -

Provides

Hexadecamethylhepta

siloxane with purities

of 96% and 97%.[7]

LookChem - - Lists suppliers such

as Chemenu and
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Crysdot offering 97%

purity.[8]

Purity Grades and Specifications
The purity of Hexadecamethylheptasiloxane is a critical factor for its application, particularly

in research and pharmaceutical contexts. The available grades vary among suppliers, with

higher purity grades being essential for analytical and reference standards.

Purity Grade Supplier(s) Notes

99%
Henan Lihao Chem Plant

Limited (via ECHEMI)
Industrial Grade.[5]

98% (or ≥ 98 wt%) -
Can be isolated by wiped-film

or molecular distillation.[1]

97%
Chemenu, Crysdot (via

LookChem), CymitQuimica
-

96% CymitQuimica [7]

95% Smolecule, Alfa Chemistry [1][6]

It is important for researchers to request a certificate of analysis (CoA) from the supplier to

obtain batch-specific purity information.

Analytical Methodologies for Purity Assessment
Accurate determination of Hexadecamethylheptasiloxane purity is crucial. Several analytical

techniques are employed for this purpose, with gas chromatography being a primary method.

Gas Chromatography (GC):

A sensitive method for the detection, characterization, and quantification of low molecular

weight silicones like Hexadecamethylheptasiloxane involves gas chromatography coupled

with an atomic emission detector (GC/AED) or a mass spectrometer (GC/MS).[9]
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Principle: This technique separates volatile compounds in a mixture. The separated

components are then detected and quantified.

Identification: In a study using GC/MS, Hexadecamethylheptasiloxane was identified as

one of the initial peaks in the analysis of polydimethylsiloxane (PDMS) oil, with a Wiley Mass

Spectral Library match of over 90%.[9]

Other Potential Methods:

While GC is a primary method, other analytical techniques can be used to assess chemical

purity, including:[10]

Titration

Infrared Spectroscopy (IR)

Paper Chromatography

Optical Rotation

The selection of the most appropriate analytical method depends on the specific impurities that

need to be quantified and the required level of sensitivity.

Logical Workflow for Supplier and Purity Grade
Selection
The process of selecting a suitable supplier and purity grade for

Hexadecamethylheptasiloxane for research or drug development purposes can be

streamlined by following a logical workflow. The diagram below illustrates the key decision-

making steps.
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Caption: Workflow for selecting a commercial supplier and purity grade of

Hexadecamethylheptasiloxane.

Synthesis and Applications
The primary industrial synthesis method for Hexadecamethylheptasiloxane is hydrosilylation.

[1] However, the specific details of these manufacturing processes are often proprietary.

This compound has various applications, including:[1][7]

Cosmetics: Used for its texture and spreadability in hair care formulations.[1]

Material Science: Acts as a lubricant and heat-transfer fluid.[1]

Research: Serves as a reference standard in analytical chemistry for the study of siloxanes.

[1]

Drug Development: Plays a role in the commercial manufacturing of Simeticone.[4]

This guide provides a foundational understanding for researchers and professionals working

with Hexadecamethylheptasiloxane. For specific applications, it is always recommended to

consult the supplier's technical documentation and conduct appropriate in-house analysis to

ensure the material meets the required specifications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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